Cas no 89181-81-7 (4(3H)-Pyrimidinone,6-amino-2-(methylamino)-)

• Product Name: 4(3H)-Pyrimidinone,6-amino-2-(methylamino)-
• CAS No: 89181-81-7
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 711275
• PubChem ID: 135455590
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-amino-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-amino-2-(methylamino)-
• 4(1H)-Pyrimidinone, 6-amino-2-(methylamino)- (9CI)
• SCHEMBL12658527
• 6-Amino-2-(methylamino)pyrimidin-4-ol
• NSC618282
• SMR003288739
• EN300-1462131
• InChI=1/C5H8N4O/c1-7-5-8-3(6)2-4(10)9-5/h2H,1H3,(H4,6,7,8,9,10
• 6-amino-2-(methylamino)pyrimidin-4(3H)-one
• CHEMBL1989906
• MLS004491789
• NCI60_005514
• 4(3H)-pyrimidinone, 6-amino-2-(methylamino)-
• 6-amino-2-(methylamino)-3,4-dihydropyrimidin-4-one
• NSC-618282
• AKOS010520087
• 89181-81-7

• Inchi： 1S/C5H8N4O/c1-7-5-8-3(6)2-4(10)9-5/h2H,1H3,(H4,6,7,8,9,10)
• InChI Key： JFQJCNWEJFWWHQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(NC)N1

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.5Ų